4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone

• IUPAC Name: 4,7-dimethyl-2-(4-methylanilino)-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C17H19N3O/c1-10-4-6-13(7-5-10)19-17-18-12(3)16-14(20-17)8-11(2)9-15(16)21/h4-7,11H,8-9H2,1-3H3,(H,18,19,20)
• InChI Key: NCGFPONOICUTOI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=NC(=NC(=C2C(=O)C1)C)NC3=CC=C(C=C3)C
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone, also known as DMQ, is a synthetic compound that has been widely studied for its potential pharmacological applications. DMQ belongs to the class of quinazolinone derivatives, which have been shown to possess various biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell proliferation. 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has been shown to induce apoptosis in cancer cells by activating caspase-3 and downregulating Bcl-2 expression. 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has also been reported to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Additionally, 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has been shown to inhibit the growth of bacteria and fungi by disrupting their cell wall and membrane integrity.
Biochemical and Physiological Effects:
4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has been shown to have various biochemical and physiological effects. In cancer cells, 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has been reported to induce cell cycle arrest at the G1 phase and inhibit the expression of cyclin D1 and CDK4. 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has also been shown to downregulate the expression of VEGF, MMP-2, and MMP-9, which are involved in angiogenesis and metastasis. In bacterial and fungal cells, 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has been shown to disrupt the synthesis of peptidoglycan and chitin, respectively, leading to cell death. Moreover, 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has been reported to reduce the production of proinflammatory cytokines, such as TNF-α and IL-6, in macrophages and monocytes.

Advantages and Limitations for Lab Experiments

4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has several advantages for lab experiments, including its high potency, broad spectrum of activity, and low toxicity. 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone can be easily synthesized in the laboratory and its structure can be modified to enhance its activity and selectivity. However, 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone also has some limitations, such as its poor solubility in water and its instability under acidic conditions. Moreover, 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone may exhibit different pharmacological effects depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the research on 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone. One direction is to investigate the structure-activity relationship of 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone and its derivatives to identify more potent and selective compounds. Another direction is to study the pharmacokinetics and pharmacodynamics of 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone in vivo to evaluate its efficacy and safety. Moreover, the potential synergistic effects of 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone with other anticancer agents or antibiotics should be explored. Finally, the development of 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone-based drug delivery systems may enhance its therapeutic efficacy and reduce its toxicity.

Scientific Research Applications

4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has been extensively investigated for its potential pharmacological applications. In particular, 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has also been shown to have antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. Moreover, 4,7-dimethyl-2-[(4-methylphenyl)amino]-7,8-dihydro-5(6H)-quinazolinone has been reported to possess anti-inflammatory and antioxidant properties, which may have therapeutic implications for various inflammatory diseases.